1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
Overview
Description
The compound “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” is a derivative of pyrimidine . Pyrimidines are the building blocks of many natural compounds such as vitamins, liposaccharides, and antibiotics .
Synthesis Analysis
An efficient one-pot three-component synthesis of pyrano[2,3-d]pyrimidinone derivatives, which are similar to the compound , has been developed . This synthesis involves the three-component cyclocondensation of aromatic benzaldehydes, malononitrile, and barbituric acid in ethanol at room temperature . The catalytic materials used in this process were synthesized using the sol–gel method .Chemical Reactions Analysis
The compound can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Scientific Research Applications
Biomedical Studies
Pyrimidines, especially those incorporating the uracil functional group, are known for their applications in biomedical studies . For example, uracil derivatives are used as antithyroid drugs as well as enzyme inhibitors .
Pharmaceutical Intermediate
Compounds with a similar structure, such as 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride, are used as pharmaceutical intermediates . This suggests that “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” could potentially be used in the synthesis of various pharmaceuticals.
Caffeine Impurity B
A compound with a similar structure, N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide, is known as Caffeine Impurity B . This suggests that “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” could potentially be an impurity in other chemical syntheses or processes.
Mechanism of Action
Target of Action
Similar compounds have been synthesized for reactions with 5-hydroxyuracil derivatives .
Mode of Action
Related compounds have been synthesized by reaction of 5-hydroxyuracil derivatives with methacrylic anhydride . The 5-hydroxyuracil derivatives are involved in this reaction in the dioxo form .
Result of Action
Related compounds have shown potential activity as apoptosis agonists .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile involves the condensation of a cyanoacetamide with an aldehyde followed by cyclization and subsequent oxidation and deprotection steps.", "Starting Materials": [ "Cyanoacetamide", "Aldehyde", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Condensation of cyanoacetamide with aldehyde in the presence of acetic anhydride and sodium acetate to form an imine intermediate.", "Step 2: Cyclization of the imine intermediate with sodium hydroxide to form a tetrahydropyrimidine intermediate.", "Step 3: Oxidation of the tetrahydropyrimidine intermediate with hydrogen peroxide to form the corresponding dihydroxy intermediate.", "Step 4: Deprotection of the dihydroxy intermediate with sodium hydroxide to form 1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile." ] } | |
CAS RN |
98136-90-4 |
Product Name |
1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
Molecular Formula |
C5H4N4O2 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
